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Compound of Interest

Compound Name: CZC-8004

Cat. No.: B023758 Get Quote

This document provides crucial safety protocols, operational guidelines, and disposal plans for

the handling of CZC-8004, a potent pan-kinase inhibitor. Researchers, scientists, and drug

development professionals should adhere to these procedures to ensure personal safety and

maintain a secure laboratory environment.

Immediate Safety and Hazard Information
CZC-8004 is a bioactive small molecule that requires careful handling. While a specific Safety

Data Sheet (SDS) for CZC-8004 should always be consulted, general precautions for potent

tyrosine kinase inhibitors apply.

Potential Hazards:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Serious Eye Irritation: Can cause significant eye irritation.[1][2]

Skin Irritation: May cause skin irritation.[1]

Respiratory Tract Irritation: Avoid inhalation of dust or aerosols.

Emergency First Aid Procedures:

If Inhaled: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.

Seek immediate medical attention.[1][2]
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In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. Seek medical attention if irritation persists.[1][2]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[2]

If Swallowed: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[2]

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling CZC-8004. This includes, but is not

limited to:

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

Body Protection: A lab coat or other protective clothing must be worn.

Respiratory Protection: Use a properly fitted respirator when handling the compound as a

powder or when aerosolization is possible.

Operational Plan for Handling and Storage
Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid the formation of dust and aerosols.

Use non-sparking tools and take precautionary measures against static discharge.[2]

Ensure an eyewash station and safety shower are readily accessible.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.
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Keep away from heat, sparks, open flames, and other ignition sources.[2]

Disposal Plan
Dispose of CZC-8004 and any contaminated materials as hazardous chemical waste in

accordance with local, state, and federal regulations. Do not allow the chemical to enter drains

or the environment.

Quantitative Data
Solubility Data

Solvent Concentration

DMF 2 mg/mL

DMSO 5 mg/mL

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL

Ethanol 0.1 mg/mL

Data sourced from Cayman Chemical product information.[3]

Storage Conditions
Form Temperature Duration

Powder -20°C 3 years

Powder 4°C 2 years

In solvent -80°C 2 years

In solvent -20°C 1 year

General recommendations for similar compounds. Always refer to the product-specific

information sheet.

Experimental Protocols
In Vitro Kinase Inhibition Assay
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This protocol provides a general framework for assessing the inhibitory activity of CZC-8004
against a specific tyrosine kinase.

Materials:

CZC-8004

Recombinant human tyrosine kinase of interest

Kinase buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT)

Substrate peptide or protein

ATP (radiolabeled [γ-³²P]ATP or for use with luminescence-based assays)

96-well plates

Phosphocellulose paper or other capture method for radiolabeled assays

Scintillation counter or luminescence plate reader

Procedure:

Compound Preparation: Prepare a stock solution of CZC-8004 in DMSO. Create a serial

dilution of the compound in the kinase buffer to achieve a range of desired concentrations.

Reaction Setup: In a 96-well plate, add the following to each well:

Kinase buffer

Recombinant kinase

Substrate

Diluted CZC-8004 or vehicle control (DMSO)

Initiation of Reaction: Start the kinase reaction by adding ATP to each well.
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Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined

time (e.g., 60 minutes).

Termination of Reaction: Stop the reaction by adding a stop solution (e.g., EDTA for non-

radioactive assays) or by spotting the reaction mixture onto phosphocellulose paper for

radioactive assays.

Detection:

Radiolabeled Assay: Wash the phosphocellulose paper to remove unincorporated [γ-

³²P]ATP. Measure the incorporated radioactivity using a scintillation counter.

Luminescence Assay: Follow the manufacturer's instructions for the specific assay kit

(e.g., ADP-Glo™ Kinase Assay) to measure the remaining ATP, which is inversely

proportional to kinase activity.

Data Analysis: Calculate the percentage of kinase inhibition for each concentration of CZC-
8004 relative to the vehicle control. Determine the IC₅₀ value by fitting the data to a dose-

response curve.

Signaling Pathway Visualization
CZC-8004 is a pan-kinase inhibitor that targets a wide range of tyrosine kinases, including ABL,

BTK, FAK, FER, JAK1, SRC, SYK, TEC, TNK1, TYK2, and YES.[3] Inhibition of these kinases

can disrupt multiple downstream signaling pathways that are crucial for cell proliferation,

survival, and migration.
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Caption: Inhibition of multiple tyrosine kinases by CZC-8004 disrupts key signaling pathways.

Experimental Workflow
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Caption: Workflow for determining the in vitro inhibitory activity of CZC-8004.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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